molecular formula C26H35NO5 B2884505 6-[(3,5-Ditert-butyl-4-hydroxyphenyl)-morpholin-4-ylmethyl]-1,3-benzodioxol-5-ol

6-[(3,5-Ditert-butyl-4-hydroxyphenyl)-morpholin-4-ylmethyl]-1,3-benzodioxol-5-ol

Cat. No.: B2884505
M. Wt: 441.6 g/mol
InChI Key: XNARHFDDQALZPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “Methyl 3- (3,5-di-tert-butyl-4-hydroxyphenyl)propanoate” seems to be related . It’s a solid substance stored at room temperature . Another related compound is “Octadecyl 3- (3,5-di-tert-butyl-4-hydroxyphenyl)propionate”, a hindered phenolic antioxidant commonly used as a polymer stabilizer .


Synthesis Analysis

The synthesis of “Octadecyl 3- (3,5-di-tert-butyl-4-hydroxyphenyl)propionate” involves a base-catalyzed Michael addition of methyl acrylate to 2,6-di-tert-butylphenol, forming an intermediate butyl-phloretic ester. This is then transesterified with stearyl alcohol at high temperatures to give the final product .


Chemical Reactions Analysis

The compound “3,5-Di-tert-butyl-4-hydroxybenzyl alcohol” can react with dodecaneselenolate and sodium selenide to synthesize 2,6-di-tert-butyl-4-(dodecylselanylmethyl)phenol and bis(3,5-di-tert-butyl-4-hydroxybenzyl) selenide .


Physical And Chemical Properties Analysis

The compound “Octadecyl 3- (3,5-di-tert-butyl-4-hydroxyphenyl)propionate” is a white solid with a density of 1.012. It has a melting point of 50–52 °C and a boiling point of 323 °C. Its solubility in water is 2.85 µg/L .

Mechanism of Action

The compound “Octadecyl 3- (3,5-di-tert-butyl-4-hydroxyphenyl)propionate” is less volatile than simpler phenolic antioxidants, making it more suitable for stabilizing plastics. It’s not driven out by the high temperatures experienced during plastic extrusion and molding .

Safety and Hazards

The compound “Methyl 3- (3,5-di-tert-butyl-4-hydroxyphenyl)propanoate” has several hazard statements including H302-H315-H319-H335. Precautionary statements include P261-P305+P351+P338 .

Future Directions

A study on “Octadecyl 3- (3,5-di-tert-butyl-4-hydroxyphenyl)propanoate” formulated it as a nanosponge hydrogel to control skin fungal ailments. The formulation showed higher in vitro antifungal activity against Candida albicans compared to the control fluconazole .

Properties

IUPAC Name

6-[(3,5-ditert-butyl-4-hydroxyphenyl)-morpholin-4-ylmethyl]-1,3-benzodioxol-5-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H35NO5/c1-25(2,3)18-11-16(12-19(24(18)29)26(4,5)6)23(27-7-9-30-10-8-27)17-13-21-22(14-20(17)28)32-15-31-21/h11-14,23,28-29H,7-10,15H2,1-6H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XNARHFDDQALZPZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C(C2=CC3=C(C=C2O)OCO3)N4CCOCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H35NO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

441.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.